Cas no 852143-85-2 (N-(4-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 852143-85-2
• MF: C₂₂H₂₃N₅O₂S
• MW: 421.51532292366
• CID: 6589939
• PubChem ID: 4181983
• Update Time: 2025-07-18

N-(4-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• 852143-85-2
• N-(4-ethoxyphenyl)-2-[[4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• F0653-0172
• N-(4-ethoxyphenyl)-2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• N-(4-ethoxyphenyl)-2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• AKOS003946799

• Inchi： 1S/C22H23N5O2S/c1-3-27-21(18-13-23-19-8-6-5-7-17(18)19)25-26-22(27)30-14-20(28)24-15-9-11-16(12-10-15)29-4-2/h5-13,23H,3-4,14H2,1-2H3,(H,24,28)
• InChI Key： AUMAERUBMYOFAC-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)C1=NN=C(C2=CNC3C=CC=CC2=3)N1CC

Computed Properties

• Exact Mass: 421.15724617g/mol
• Monoisotopic Mass: 421.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 110Ų

Additional information on N-(4-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Introduction to N-(4-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 852143-85-2)

N-(4-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 852143-85-2, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular architecture of N-(4-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide incorporates several key functional groups that are known to contribute to biological activity. The presence of an acetamide moiety suggests potential interactions with biological targets such as enzymes and receptors, while the indole and triazole rings are well-documented for their role in modulating various physiological processes. The combination of these elements in a single molecule opens up numerous possibilities for therapeutic intervention.

In recent years, there has been a growing interest in the development of heterocyclic compounds due to their diverse biological properties and low toxicity profiles. The 1,2,4-triazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a sulfur atom into the triazole ring further enhances its potential by introducing additional reactive sites that can interact with biological targets. This structural feature is particularly intriguing as it may lead to the development of novel therapeutic agents with improved efficacy and selectivity.

The 4-ethoxyphenyl group in the compound's structure is another critical pharmacophore that contributes to its overall activity. Phenolic ethers are known for their ability to modulate enzyme activity and receptor binding, making them valuable components in drug design. The ethoxy substituent may also influence the compound's solubility and metabolic stability, which are crucial factors in drug development. By combining this group with the triazole-sulfanyl moiety, the compound exhibits a balanced profile that could be advantageous in therapeutic applications.

Beyond its structural complexity, N-(4-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide has shown promising results in preliminary pharmacological studies. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The indole moiety, known for its role in modulating immune responses and cell signaling pathways, further supports its potential as an anti-inflammatory agent. These findings align with current trends in drug discovery where multitarget inhibition is increasingly recognized as a strategy for developing more effective therapeutics.

The synthesis of N-(4-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-y lsulfanyl}acetamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfur atom into the triazole ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve this transformation with greater efficiency and selectivity. These improvements are crucial for scaling up production and conducting further preclinical studies.

In conclusion, N-(4 ethoxyphenyl strong >)-2-{< strong > 4 ethyl 5 ( 1 H indol 3 yl ) 4 H 1 , 2 , 4 tri az ol 3 ylsulfanyl } acet amide (CAS No. 85214385 2) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores makes it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see more innovative approaches to drug development based on similar molecular architectures.